N-methyl-4-nitro-N-(4-nitrophenyl)aniline

• IUPAC Name: N-methyl-4-nitro-N-(4-nitrophenyl)aniline
• InChI: InChI=1S/C13H11N3O4/c1-14(10-2-6-12(7-3-10)15(17)18)11-4-8-13(9-5-11)16(19)20/h2-9H,1H3
• InChI Key: VVNSMQIUUUPQFK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)[N+](=O)[O-])C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol

Description

N-methyl-4-nitro-N-(4-nitrophenyl)aniline, also known as MNNA, is a chemical compound that has been widely used in scientific research due to its unique properties. The compound is a yellow crystalline solid that is insoluble in water but soluble in organic solvents. MNNA has been used in various fields of research, including organic synthesis, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of N-methyl-4-nitro-N-(4-nitrophenyl)aniline is not fully understood, but it is believed to involve the formation of reactive intermediates that can react with biomolecules. This compound has been shown to form adducts with proteins and DNA, which can lead to changes in their structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce oxidative stress and DNA damage in cells. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-4-nitro-N-(4-nitrophenyl)aniline in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its toxicity. This compound can be harmful if ingested or inhaled, and precautions should be taken when handling the compound.

Future Directions

There are several future directions for research involving N-methyl-4-nitro-N-(4-nitrophenyl)aniline. One area of research is the development of new synthetic methods for this compound and related compounds. Another area of research is the use of this compound as a fluorescent probe for the detection of biomolecules in vivo. Additionally, this compound could be used as a building block for the synthesis of new materials with unique properties. Overall, this compound is a versatile compound with many potential applications in scientific research.

Synthesis Methods

N-methyl-4-nitro-N-(4-nitrophenyl)aniline can be synthesized by the reaction of aniline with nitric acid and sulfuric acid. The reaction produces a mixture of nitroanilines, which can be separated and purified using chromatography techniques. The purified this compound can then be obtained as a yellow crystalline solid.

Scientific Research Applications

N-methyl-4-nitro-N-(4-nitrophenyl)aniline has been used in various scientific research applications, including organic synthesis, materials science, and biochemistry. In organic synthesis, this compound has been used as a building block for the synthesis of other compounds. In materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other porous materials. In biochemistry, this compound has been used as a fluorescent probe for the detection of proteins and other biomolecules.